Cas no 101364-00-5 (tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate
• CAS No: 101364-00-5
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD29076696
• CID: 1128892
• PubChem ID: 13653351
• Update Time: 2025-06-12

tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, O-methyl-, 1,1-dimethylethyl ester
• tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate
• (S)-tert-Butyl 2-amino-3-(4-methoxyphenyl)propanoate

• MDL： MFCD29076696
• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(16)12(15)9-10-5-7-11(17-4)8-6-10/h5-8,12H,9,15H2,1-4H3/t12-/m0/s1
• InChI Key： HJRMJMZOUKJTDZ-LBPRGKRZSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@H](CC1=CC=C(OC)C=C1)N

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 343.8±27.0 °C(Predicted)
• pka: 7.15±0.33(Predicted)

Additional information on tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate

Introduction to Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate (CAS No. 101364-00-5)

Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate, a compound with the chemical formula C₁₂H₁₉NO₃, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 101364-00-5, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group, an (S)-configured amino group, and a 4-methoxyphenyl moiety contributes to its distinct chemical behavior and biological activity.

The tert-butyl group, characterized by its steric hindrance, plays a crucial role in modulating the reactivity and solubility of the molecule. This feature is particularly valuable in pharmaceutical design, where precise control over molecular interactions is essential for achieving desired therapeutic effects. The (S)-configuration of the amino group further influences the compound's stereochemistry, which can have profound implications on its biological activity and pharmacokinetics.

The 4-methoxyphenyl moiety introduces a hydroxyl group at the para position relative to the methoxy group, enhancing the compound's potential for hydrogen bonding and interactions with biological targets. This structural feature is often exploited in drug design to improve binding affinity and selectivity. The combination of these structural elements makes Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate a versatile scaffold for developing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral compounds in drug development. The (S)-configuration of the amino group in Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate aligns with this trend, as enantiomerically pure compounds often exhibit improved pharmacological profiles compared to their racemic counterparts. Studies have demonstrated that the stereochemistry of a molecule can significantly impact its biological activity, metabolic stability, and overall efficacy.

In addition to its structural significance, Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate has shown promise in various preclinical studies. Research indicates that this compound may exhibit inhibitory effects on specific enzymes and receptors involved in inflammatory pathways. The tert-butyl group's steric hindrance can prevent unwanted side reactions, while the 4-methoxyphenyl moiety can enhance binding interactions with target proteins. These properties make it an attractive candidate for further exploration in the development of anti-inflammatory and immunomodulatory therapies.

The methoxy group in the 4-methoxyphenyl moiety also contributes to the compound's overall functionality. Methoxy-substituted aromatic compounds are known for their ability to engage in multiple types of interactions with biological targets, including hydrogen bonding and hydrophobic effects. This versatility allows Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate to interact with a wide range of proteins and enzymes, potentially leading to broad-spectrum therapeutic applications.

Advances in synthetic chemistry have enabled more efficient and scalable production methods for Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate. These improvements have reduced costs and increased availability, making it more feasible for researchers to incorporate this compound into their studies. The ability to produce high-purity enantiomerically pure forms of this molecule is particularly important for ensuring consistent and reproducible results in both preclinical and clinical settings.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a building block for more complex molecules, including peptidomimetics and protease inhibitors. The combination of structural features such as the tert-butyl group, (S)-configured amino group, and 4-methoxyphenyl moiety provides a rich framework for designing molecules with enhanced biological activity and improved pharmacokinetic properties.

Ongoing research continues to uncover new applications for Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate. Investigations into its role in modulating cellular signaling pathways have revealed promising results for treating neurological disorders and chronic inflammatory conditions. The compound's ability to interact with key targets while maintaining good solubility and metabolic stability positions it as a valuable asset in drug discovery efforts.

In conclusion, Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the tert-butyl group, (S)-configured amino group, and 4-methoxyphenyl moiety, contribute to its versatility as a therapeutic agent. Recent research highlights its promise in treating inflammatory diseases and neurological disorders, making it an area of active investigation. As synthetic methods continue to improve and our understanding of biological pathways deepens, compounds like Tert-butyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate will likely play an increasingly important role in developing next-generation therapeutics.